3-[2-(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]phenyl benzoate

• IUPAC Name: [3-[(E)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]phenyl] benzoate
• InChI: InChI=1S/C25H27N7O4/c33-22(20-6-2-1-3-7-20)36-21-8-4-5-19(17-21)18-26-30-23-27-24(31-9-13-34-14-10-31)29-25(28-23)32-11-15-35-16-12-32/h1-8,17-18H,9-16H2,(H,27,28,29,30)/b26-18+
• InChI Key: LGSCANMPYGERSL-NLRVBDNBSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)NN=CC3=CC(=CC=C3)OC(=O)C4=CC=CC=C4)N5CCOCC5
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=N2)N/N=C/C3=CC(=CC=C3)OC(=O)C4=CC=CC=C4)N5CCOCC5
• Molecular Formula: C25H27N7O4
• DSSTOX Substance ID: DTXSID10416451
• Molecular Weight: 489.5 g/mol
• CAS No.: 5488-74-4

Description

The compound is a complex organic molecule that contains several functional groups, including a phenyl group, a benzoate group, a carbonohydrazonoyl group, and a 1,3,5-triazine ring with two morpholinyl substituents. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,3,5-triazine ring and the morpholinyl groups would likely contribute to the compound’s polarity and could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the benzoate group could potentially undergo hydrolysis under acidic or basic conditions, while the 1,3,5-triazine ring might participate in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar functional groups and potential for hydrogen bonding could influence its solubility, melting point, and other physical properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the complexity of this compound and the presence of several functional groups that are common in medicinal chemistry, it could be interesting to explore its potential applications in drug discovery or other areas of research.